Cas no 5972-99-6 (N-(3-methoxypropyl)-2-(3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide)

• Product name: N-(3-methoxypropyl)-2-(3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide
• CAS No: 5972-99-6
• MF: C₁₄H₁₈N₂O₄
• MW: 278.30372
• CID: 1616893
• PubChem ID: 5212597

N-(3-methoxypropyl)-2-(3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxypropyl)-2-(3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide
• 4H-1,4-benzoxazine-4-acetamide, 2,3-dihydro-N-(3-methoxypropyl)-3-oxo-
• N-(3-methoxypropyl)-2-(3-oxo-1,4-benzoxazin-4-yl)acetamide
• DTXSID30410370
• SR-01000145012-1
• EU-0031055
• N-(3-METHOXYPROPYL)-2-(3-OXO-3,4-DIHYDRO-2H-1,4-BENZOXAZIN-4-YL)ACETAMIDE
• 5972-99-6
• SR-01000145012
• AKOS002124973

• Inchi： InChI=1S/C14H18N2O4/c1-19-8-4-7-15-13(17)9-16-11-5-2-3-6-12(11)20-10-14(16)18/h2-3,5-6H,4,7-10H2,1H3,(H,15,17)
• InChI Key： SMFUXASAFLIVJV-UHFFFAOYSA-N
• SMILES： COCCCNC(=O)CN1C(=O)COC2=CC=CC=C21

Computed Properties

• Exact Mass: 278.12674
• Monoisotopic Mass: 278.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.9A^2

Experimental Properties

• Density: 1.205
• Boiling Point: 575.9°C at 760 mmHg
• Flash Point: 302.1°C
• Refractive Index: 1.539
• PSA: 67.87